Cas no 1310234-20-8 (3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine
• CAS No: 1310234-20-8
• MF: C₇H₄BrCl₂N₃
• MW: 280.936758041382
• MDL: MFCD19313085
• CID: 4780675
• Update Time: 2026-02-27

3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine
• 3-Bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine
• 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine

• MDL： MFCD19313085
• Inchi： 1S/C7H4BrCl2N3/c1-3-6(8)7-11-4(9)2-5(10)13(7)12-3/h2H,1H3
• InChI Key： YOCWMLULRHDIDN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C(=CC(=NC2=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine

3-Bromo-5,7-Dichloro-2-Methyl-Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 1310234-20-8) is a highly specialized heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, which has been extensively studied due to its unique electronic properties and structural versatility. The presence of substituents such as bromine and chlorine atoms at specific positions on the ring system introduces intriguing electronic effects and enhances its reactivity in various chemical reactions.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery and development. The 3-bromo-5,7-dichloro-2-methyl substitution pattern in this compound has been shown to exhibit potent biological activities, particularly in the context of anticancer and antiviral therapies. Researchers have demonstrated that this compound can selectively inhibit certain enzymes involved in cellular signaling pathways, making it a promising candidate for targeted drug delivery systems.

In addition to its biological applications, 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine has also garnered attention in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and consistency, further enhancing its applicability in industrial settings.

The synthesis of 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions followed by selective bromination and chlorination at specific positions. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions, making the synthesis more cost-effective and scalable.

From an environmental perspective, the development of eco-friendly synthesis routes for 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine is a critical area of research. Scientists are exploring the use of biodegradable solvents and renewable feedstocks to minimize the environmental footprint of its production. These efforts align with global sustainability goals and contribute to the development of greener chemical processes.

In conclusion, 3-bromo-5,7-dichloro-2-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 1310234-20-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.